1h-Indole-3-sulfonyl chloride, 4,5,6,7-tetrafluoro-

• Molecular Formula: C8H2ClF4NO2S
• Molecular Weight: 287.62 g/mol
• IUPAC Name: 4,5,6,7-tetrafluoro-1H-indole-3-sulfonyl chloride
• InChI: InChI=1S/C8H2ClF4NO2S/c9-17(15,16)2-1-14-8-3(2)4(10)5(11)6(12)7(8)13/h1,14H
• InChI Key: WFTOJKWCOOVPHK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(N1)C(=C(C(=C2F)F)F)F)S(=O)(=O)Cl

Description

1H-Indole-3-sulfonyl chloride, 4,5,6,7-tetrafluoro- (CAS: Not explicitly provided in evidence) is a fluorinated indole derivative featuring a sulfonyl chloride (-SO₂Cl) group at the 3-position and fluorine substituents at positions 4, 5, 6, and 6. This compound is structurally significant due to its electron-deficient aromatic system, imparted by the electron-withdrawing fluorine atoms, which enhances the electrophilicity of the sulfonyl chloride moiety. Such derivatives are critical intermediates in medicinal chemistry for synthesizing sulfonamides, which are prevalent in pharmaceuticals and agrochemicals. The tetrafluoro substitution pattern likely improves metabolic stability and alters solubility compared to non-fluorinated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1H-Indole-3-sulfonyl chloride, 4,5,6,7-tetrafluoro- typically involves the reaction of indole derivatives with chlorosulfonic acid in the presence of a fluorinating agent. The reaction conditions often require controlled temperatures and the use of solvents to facilitate the reaction. The process can be summarized as follows:

Starting Material: Indole derivative

Reagent: Chlorosulfonic acid

Fluorinating Agent: Tetrafluoro compound

Solvent: Suitable organic solvent (e.g., dichloromethane)

Temperature: Controlled, typically below room temperature

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process ensures high yield and purity of the final product. Safety measures are crucial due to the reactivity of the sulfonyl chloride group.

Chemical Reactions Analysis

Types of Reactions

1H-Indole-3-sulfonyl chloride, 4,5,6,7-tetrafluoro- undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with nucleophiles such as amines, alcohols, and thiols.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the sulfur atom.

Coupling Reactions: It can be used in coupling reactions to form complex molecules.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, thiols

Oxidizing Agents: Hydrogen peroxide, potassium permanganate

Reducing Agents: Sodium borohydride, lithium aluminum hydride

Solvents: Dichloromethane, acetonitrile

Major Products Formed

The major products formed from these reactions include sulfonamides, sulfonate esters, and other substituted indole derivatives.

Scientific Research Applications

1H-Indole-3-sulfonyl chloride, 4,5,6,7-tetrafluoro- has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create complex molecules.

Biology: Employed in the modification of biomolecules for studying biological pathways.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of pharmaceutical intermediates.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1H-Indole-3-sulfonyl chloride, 4,5,6,7-tetrafluoro- involves the reactivity of the sulfonyl chloride group. This group can form covalent bonds with nucleophiles, leading to the formation of sulfonamide or sulfonate ester linkages. The tetrafluoro groups enhance the compound’s stability and reactivity, making it a valuable reagent in various chemical transformations.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Comparisons

Compound A : 2,3,5,6-Tetrafluoro-4-methoxybenzenesulfonyl chloride (CAS: Not provided)

• Core Structure : Benzene ring with -SO₂Cl, four fluorines, and a methoxy group.
• Key Differences: The methoxy group (-OCH₃) is electron-donating, countering the electron-withdrawing effects of fluorine, whereas the indole core in the target compound lacks such substituents.
• Reactivity : The methoxy group in Compound A may reduce electrophilicity at the sulfur atom compared to the fully fluorinated indole derivative, leading to slower nucleophilic substitution kinetics .

Compound B : 5-Fluoro-1-[(4-methylphenyl)sulfonyl]-1H-indole (CAS: Not provided)

• Core Structure : Indole with a single fluorine at position 5 and a tosyl (-SO₂C₆H₄CH₃) group.
• Key Differences: Limited fluorination (one fluorine vs. four) reduces electron-withdrawing effects, resulting in lower sulfonyl chloride reactivity. The tosyl group in Compound B is less reactive than -SO₂Cl, making it more stable but less versatile in synthesis .

Compound C : Perfluorinated sulfonic acids (e.g., 1-Hexanesulfonic acid, tridecafluoro-, sodium salt; CAS: 82382-12-5)

• Core Structure : Aliphatic chain with extensive fluorination and a sulfonic acid group.
• Key Differences :
  • Aliphatic vs. aromatic backbone: The indole derivative’s planar structure enables π-π interactions, whereas perfluorinated aliphatics exhibit high thermal stability and hydrophobicity.
  • Applications: Perfluorinated sulfonic acids are used as surfactants or ion-exchange membranes, while the indole sulfonyl chloride is tailored for drug synthesis .

Physicochemical Properties

Property	1H-Indole-3-sulfonyl chloride, 4,5,6,7-tetrafluoro-	2,3,5,6-Tetrafluoro-4-methoxybenzenesulfonyl chloride	5-Fluoro-1-tosylindole
Molecular Weight	~300–320 g/mol (estimated)	~280–300 g/mol	~290 g/mol
Melting Point	Likely >100°C (aromatic stabilization)	111–112°C (reported in )	55–56°C ()
Solubility	Low in water; soluble in polar aprotic solvents	Moderate in DCM/THF	High in DCM
Electrophilicity (SO₂Cl)	High (enhanced by four fluorines)	Moderate (methoxy offsets fluorine effects)	Low (tosyl group)